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Compound of Interest

Compound Name: tert-Butyl acrylate

Cat. No.: B159482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of tert-Butyl acrylate (tBA). A versatile monomer, tBA is integral to the synthesis of
a wide array of polymers with applications spanning from coatings and adhesives to advanced
materials in drug development. This document summarizes its key quantitative data, outlines
experimental protocols for property determination, and visualizes fundamental chemical
processes involving this compound.

Physical Properties

tert-Butyl acrylate is a clear, colorless liquid. A summary of its key physical properties is
presented in Table 1 for easy reference and comparison.

Table 1: Physical Properties of tert-Butyl Acrylate
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Property Value Units Conditions Citations
Molecular
C7H1202 - - [1112][31[4]

Formula
Molecular Weight  128.17 g/mol - [1][5]
Density 0.875-0.883 g/cm3 at 20-25°C [11[2][3][6]
Boiling Point 119 - 127 °C at 1013 hPa [AI21031161171
61 - 63 °C at 60 mmHg [8][9][10]
Melting/Freezing

_ -69to -70 °C - [2][3][6][8]
Point
Flash Point 14-19 °C Closed Cup [21[31[71[11]
Refractive Index 1.4080 - 1.4120 - at 20-25°C [L1[4]117118]
Vapor Pressure 20 mbar (hPa) at 23.4°C [2][6]
Viscosity 0.90 mPa-s at 20°C [6]
Water Solubility ~2 g/L at 20°C [2]
Insoluble - - [71112]
Solubility in

) Soluble - Ether, Alcohol [12]

Organics
Polymer Tg 44 - 50 °C -

Chemical Properties

The chemical behavior of tert-Butyl acrylate is primarily dictated by its ester group and the

acrylate's carbon-carbon double bond. This structure allows it to readily undergo polymerization

and other addition reactions.

Table 2: Chemical Properties and Specifications of tert-Butyl Acrylate
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Property Value Units Citations
Purity (GC) min. 98.0 - 99.0 % [7]

Acid Value max. 0.1 %

Water Content max. 0.04 %

Inhibitor 10 - 20 ppm MEHQ - [4]

2.1 Reactivity and Polymerization

tert-Butyl acrylate is a monofunctional monomer known for the high reactivity characteristic of
acrylates.[6] It readily forms homopolymers and can be copolymerized with a wide range of
other monomers, including:

o (Meth)acrylic acid and its salts, amides, and esters
 Acrylonitrile

» Maleic acid esters

e Vinyl acetate

 Vinyl chloride

e Styrene

o Butadiene[13]

The bulky tert-butyl ester group provides significant hydrophobicity and steric hindrance, which
imparts unique properties to the resulting polymers, such as increased hardness, chemical
resistance, and weatherability.[6] This bulky group also protects the ester from alkaline
hydrolysis.[6]

2.2 Stability and Storage

To prevent spontaneous polymerization, tert-Butyl acrylate is typically stabilized with an
inhibitor, commonly hydroquinone monomethyl ether (MEHQ).[1][4] For the stabilizer to be
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effective, the presence of dissolved oxygen is required. Therefore, tBA must be stored under
air, never under an inert gas atmosphere. The recommended storage temperature should not
exceed 35°C.

Synthesis and Polymerization Pathways
3.1 Synthesis of tert-Butyl Acrylate
A common industrial method for synthesizing tert-Butyl acrylate is the acid-catalyzed

esterification of acrylic acid with isobutylene.[1][14] This reaction benefits from high atom
economy.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b159482?utm_src=pdf-body
https://www.benchchem.com/product/b159482?utm_src=pdf-body
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://patents.google.com/patent/CN110950760B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Catalyst
Acrylic Acid Isobutylene Acid Catalyst
(CH2=CHCOOH) ((CH3)2C=CH2) (e.g., p-toluenesulfonic acid)

Esterification

Product
\J
tert-Butyl Acrylate
(CH2=CHCOOC(CHs)3)

Initiator (1) tBA Monomer (M)

Initiation
e.g., heat)

Radical (Re)

Propagation

Growing Polymer Chain (P+) P (+nM)

Termination
(e.g., coupling)

Polymer (P)
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Measurement

Preparation Post-Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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